Cas no 52671-64-4 (4-Amino-3-chlorophenol hydrochloride)

4-Amino-3-chlorophenol hydrochloride is a fine chemical intermediate primarily used in pharmaceutical and agrochemical synthesis. Its key advantages include high purity and stability, making it suitable for precise applications in organic synthesis. The compound features both amino and chloro functional groups, enabling versatile reactivity in coupling and substitution reactions. Its hydrochloride form enhances solubility in polar solvents, facilitating handling in aqueous or mixed-solvent systems. This product is particularly valuable in the development of active pharmaceutical ingredients (APIs) and specialty chemicals, where consistent quality and reliable performance are critical. Proper storage under anhydrous conditions ensures long-term stability.
4-Amino-3-chlorophenol hydrochloride structure
52671-64-4 structure
Product Name:4-Amino-3-chlorophenol hydrochloride
CAS No:52671-64-4
MF:C6H7Cl2NO
MW:180.031879663467
MDL:MFCD00143110
CID:56288
PubChem ID:87562831
Update Time:2025-06-07

4-Amino-3-chlorophenol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-chlorophenol hydrochloride
    • 2-Chloro-4-hydroxyaniline hydrochloride
    • 4-Amino-3-chlorophenol HCl
    • Phenol, 4-amino-3-chloro-, hydrochloride
    • 4-azanyl-3-chloranyl-phenol hydrochloride
    • C6H6ClNO.HCl
    • KSC495I8F
    • 4-amino-3-chlorophenol, chloride
    • RFJVQGMBFQGZPV-UHFFFAOYSA-N
    • BCP11294
    • AM1053
    • SBB003750
    • 3-chloro-4-aminophenol hydrochloride
    • 4-Amino-3-chloro-phenol hydroc
    • 4-Amino-3-chloro-phenol hydrochloride
    • MCULE-
    • 4-Amino-3-chlorophenol HCl;2-Chloro-4-hydroxyaniline hydrochloride;3-chloro-4-aminophenol hydrochloride
    • AKOS015888229
    • MFCD00143110
    • 4-Amino-3-chlorophenol--hydrogen chloride (1/1)
    • 4-Amino-3-chlorophenol hydrochloride, 98%
    • AC-9465
    • TS-02509
    • Phenol, 4-amino-3-chloro-, hydrochloride (1:1)
    • DTXSID80503908
    • EN300-298186
    • 2-chloro-4-hydroxy-aniline hydrochloride
    • A1376
    • 4-amino-3-chlorophenol;hydrochloride
    • CS-W017237
    • SCHEMBL249529
    • SY013879
    • A829194
    • 4-AMINO-3-CHLOROPHENOLHYDROCHLORIDE
    • 52671-64-4
    • FT-0617493
    • A851391
    • 3-chloro-4-amino-phenol-hydrochloride;4-amino-3-chlorophenol hydrochloride;
    • MDL: MFCD00143110
    • Inchi: 1S/C6H6ClNO.ClH/c7-5-3-4(9)1-2-6(5)8;/h1-3,9H,8H2;1H
    • InChI Key: RFJVQGMBFQGZPV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N)O.Cl

Computed Properties

  • Exact Mass: 178.99000
  • Monoisotopic Mass: 143.013792
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: nothing
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Color/Form: powder
  • Density: 1.406
  • Melting Point: 255 °C (dec.) (lit.)
  • Boiling Point: No data available
  • Flash Point: 143.7℃
  • PSA: 46.25000
  • LogP: 3.01100
  • Vapor Pressure: No data available
  • Solubility: Not determined

4-Amino-3-chlorophenol hydrochloride Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38
  • Storage Condition:Inert atmosphere,Room Temperature

4-Amino-3-chlorophenol hydrochloride Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Amino-3-chlorophenol hydrochloride Pricemore >>

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4-Amino-3-chlorophenol hydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:52671-64-4)4-氨基-3-氯苯酚盐酸盐
Order Number:LE25838560;LE7272
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:49
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:52671-64-4)4-Amino-3-chlorophenol hydrochloride
Order Number:A851391
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:35
Price ($):355.0
Email:sales@amadischem.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:52671-64-4)4-氨基-3-氯苯酚盐酸盐
LE25838560;LE7272
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:52671-64-4)4-Amino-3-chlorophenol hydrochloride
A851391
Purity:99%
Quantity:500g
Price ($):355.0
Email